Cas no 825634-22-8 (3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)-)

3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)- structure
825634-22-8 structure
Product Name:3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)-
CAS No:825634-22-8
MF:C11H8I2N2O
MW:438.002966880798
CID:688134
PubChem ID:71418067
Update Time:2025-04-19

3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)-
    • 2-benzyl-4,5-diiodopyridazin-3-one
    • 825634-22-8
    • DTXSID20837395
    • 2-Benzyl-4,5-diiodopyridazin-3(2H)-one
    • Inchi: 1S/C11H8I2N2O/c12-9-6-14-15(11(16)10(9)13)7-8-4-2-1-3-5-8/h1-6H,7H2
    • InChI Key: UZXVWUNZHIVPPI-UHFFFAOYSA-N
    • SMILES: IC1=C(C=NN(C1=O)CC1C=CC=CC=1)I

Computed Properties

  • Exact Mass: 437.87261g/mol
  • Monoisotopic Mass: 437.87261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.7Ų
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